Cas no 2172069-74-6 (1-{2-aminobicyclo2.2.2octan-2-yl}cyclopentan-1-ol)

• Product Name: 1-{2-aminobicyclo2.2.2octan-2-yl}cyclopentan-1-ol
• CAS No: 2172069-74-6
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 6122528
• PubChem ID: 165787772
• Update Time: 2025-08-02

1-{2-aminobicyclo2.2.2octan-2-yl}cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{2-aminobicyclo2.2.2octan-2-yl}cyclopentan-1-ol
• 2172069-74-6
• EN300-1646372
• 1-{2-aminobicyclo[2.2.2]octan-2-yl}cyclopentan-1-ol

• Inchi： 1S/C13H23NO/c14-13(12(15)7-1-2-8-12)9-10-3-5-11(13)6-4-10/h10-11,15H,1-9,14H2
• InChI Key： HVPHJLKGAMEWCO-UHFFFAOYSA-N
• SMILES： OC1(CCCC1)C1(CC2CCC1CC2)N

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-{2-aminobicyclo2.2.2octan-2-yl}cyclopentan-1-ol

Recent Advances in the Study of 1-{2-aminobicyclo[2.2.2]octan-2-yl}cyclopentan-1-ol (CAS: 2172069-74-6)

The compound 1-{2-aminobicyclo[2.2.2]octan-2-yl}cyclopentan-1-ol (CAS: 2172069-74-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. The bicyclo[2.2.2]octane scaffold, combined with the cyclopentanol moiety, provides a rigid framework that can be leveraged for targeted drug design. Researchers have explored its utility in modulating specific biological pathways, particularly those involved in neurological disorders and inflammatory diseases.

One of the most notable advancements is the optimization of the synthetic route for 1-{2-aminobicyclo[2.2.2]octan-2-yl}cyclopentan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a high-yield, stereoselective synthesis method that significantly improves the scalability and purity of the compound. This development is critical for advancing preclinical studies and ensuring reproducibility in future research.

In terms of biological activity, preliminary in vitro assays have shown that this compound exhibits promising binding affinity for certain G-protein-coupled receptors (GPCRs), which are often targeted in the treatment of neurological conditions. Further mechanistic studies are underway to elucidate its precise mode of action and potential off-target effects.

Another area of interest is the compound's potential as a building block for the development of prodrugs. Its amine and hydroxyl functional groups offer versatile sites for chemical modifications, enabling the creation of derivatives with enhanced pharmacokinetic properties. Recent work in this direction has yielded several analogs with improved bioavailability and metabolic stability.

Despite these promising developments, challenges remain. The compound's solubility and permeability characteristics require further optimization to ensure its efficacy in vivo. Additionally, comprehensive toxicology studies are needed to assess its safety profile before advancing to clinical trials.

In conclusion, 1-{2-aminobicyclo[2.2.2]octan-2-yl}cyclopentan-1-ol (CAS: 2172069-74-6) represents a promising candidate for further investigation in drug discovery. Its unique structural attributes and demonstrated biological activity make it a valuable tool for exploring new therapeutic avenues. Future research should focus on addressing the current limitations and expanding its applications in targeted therapies.